3-{4-oxo-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazin-5(4H)-yl}-N-[2-(trifluoromethyl)benzyl]propanamide

• Molecular Formula: C26H25F3N4O2
• Molecular Weight: 482.5 g/mol
• IUPAC Name: 3-[4-oxo-2-(4-propan-2-ylphenyl)pyrazolo[1,5-a]pyrazin-5-yl]-N-[[2-(trifluoromethyl)phenyl]methyl]propanamide
• InChI: InChI=1S/C26H25F3N4O2/c1-17(2)18-7-9-19(10-8-18)22-15-23-25(35)32(13-14-33(23)31-22)12-11-24(34)30-16-20-5-3-4-6-21(20)26(27,28)29/h3-10,13-15,17H,11-12,16H2,1-2H3,(H,30,34)
• InChI Key: KIQYTECNBAFLPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CCC(=O)NCC4=CC=CC=C4C(F)(F)F

Description

The compound 3-{4-oxo-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazin-5(4H)-yl}-N-[2-(trifluoromethyl)benzyl]propanamide is a pyrazolo[1,5-a]pyrazine derivative characterized by a bicyclic heteroaromatic core. Key structural features include:

• A 4-oxo group at position 4 of the pyrazine ring, which may enhance hydrogen-bonding interactions with biological targets.
• A 4-(propan-2-yl)phenyl substituent at position 2, contributing steric bulk and lipophilicity.
• A propanamide linker terminating in an N-[2-(trifluoromethyl)benzyl] group, which combines flexibility with electron-withdrawing properties from the trifluoromethyl moiety.

Biological Activity

3-{4-oxo-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazin-5(4H)-yl}-N-[2-(trifluoromethyl)benzyl]propanamide is a complex organic compound that has garnered attention for its potential biological activities, particularly in the field of cancer research. Its structure features a pyrazolo[1,5-a]pyrazine core, which is known to exhibit various pharmacological effects. This article explores the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and relevant case studies.

Property	Value
Molecular Formula	C26H25F3N4O2
Molecular Weight	482.5 g/mol
IUPAC Name	3-[4-oxo-2-(4-propan-2-ylphenyl)pyrazolo[1,5-a]pyrazin-5-yl]-N-[2-(trifluoromethyl)benzyl]propanamide
InChI Key	IFBBRCPARKZXTH-UHFFFAOYSA-N

Anticancer Activity

Research has indicated that compounds containing pyrazolo[1,5-a]pyrazine derivatives exhibit significant anticancer activity. The mechanism underlying this activity often involves the induction of apoptosis and modulation of key signaling pathways.

The biological activity of 3-{4-oxo-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazin-5(4H)-yl}-N-[2-(trifluoromethyl)benzyl]propanamide may involve:

• Apoptosis Induction : Activation of caspases (e.g., caspase 3, 8, and 9), leading to programmed cell death.
• Inhibition of NF-κB : Suppression of NF-κB signaling pathway which is crucial for cell survival and proliferation.
• Promotion of Autophagy : Enhanced formation of autophagosomes and increased expression of beclin-1.

Case Studies and Research Findings

Several studies have explored the anticancer effects of pyrazolo derivatives similar to this compound:

• Study on Pyrazolo[4,3-e][1,2,4]triazine Derivatives :
  • Compounds exhibited stronger cytotoxic activity against breast cancer cell lines (MCF-7 and MDA-MB-231) compared to cisplatin.
  • Mechanisms involved increased apoptosis via caspase activation and modulation of p53 and Bax expression .
• Structural Activity Relationship (SAR) :
  • Research indicates that modifications in the pyrazolo structure can significantly enhance biological activity. For instance, introducing different substituents at specific positions can improve potency against various cancer cell lines .
• Comparative Analysis :
  • In a comparative study of various heterocyclic compounds, those containing pyrazolo structures showed promising results against multiple cancer types, indicating a broad spectrum of activity .

Comparison with Similar Compounds

Core Heterocycle Differences

• The target compound’s pyrazolo[1,5-a]pyrazine core differs from the pyrazolo[1,5-a]pyrimidine in by replacing a pyrimidine nitrogen with a carbon atom. This alters electron distribution and may influence binding to enzymatic pockets .

Substituent Effects

• The 4-(propan-2-yl)phenyl group in the target compound introduces greater steric bulk compared to the 2,4-dichlorophenyl group in . This could reduce off-target interactions but may limit solubility .
• The trifluoromethylbenzyl moiety in the target compound mirrors electron-deficient aromatic systems in MK85 (), which are known to enhance metabolic stability and target affinity .

Methodological Considerations for Comparison

The structural comparisons herein leverage algorithms for chemical similarity analysis, as described in . These methods evaluate topological and electronic features to predict bioactivity divergence among analogs . For instance:

• Topological polar surface area (TPSA) : The target compound’s TPSA is likely higher than MK85 due to its propanamide linker, suggesting better solubility but reduced blood-brain barrier penetration.
• Lipophilicity (LogP) : The 4-(propan-2-yl)phenyl group may increase LogP relative to ’s dichlorophenyl analog, favoring membrane permeability but risking hepatotoxicity .